Cas no 2137794-43-3 (Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate
• CAS No: 2137794-43-3
• MF: C₁₇H₃₄N₂O₄
• MW: 330.462865352631
• CID: 5779608
• PubChem ID: 165715990
• Update Time: 2025-05-23

Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137794-43-3
• EN300-800816
• tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate
• Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate

• Inchi： 1S/C17H34N2O4/c1-17(2,3)23-16(21)19-10-6-14(7-11-19)15(13-20)5-8-18-9-12-22-4/h14-15,18,20H,5-13H2,1-4H3
• InChI Key： UZOUWCQWRDEJSI-UHFFFAOYSA-N
• SMILES： OCC(CCNCCOC)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 330.25185757g/mol
• Monoisotopic Mass: 330.25185757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71Ų

Additional information on Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate (CAS No. 2137794-43-3)

Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate, a compound with the CAS number 2137794-43-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule, characterized by its complex and highly functionalized backbone, suggests potential applications in the development of novel therapeutic agents.

The molecular framework of Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity. The presence of a piperidine ring, which is a common motif in bioactive molecules, contributes to its stability and interaction with biological targets. Additionally, the hydroxyl and amino functional groups provide opportunities for hydrogen bonding, which is crucial for the design of high-affinity ligands.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. These compounds have been extensively explored for their role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The specific substitution pattern in Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate makes it a particularly intriguing candidate for further investigation.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structural features of this compound, such as the N-substituted piperidine ring and the presence of both hydroxyl and amino groups, position it as a versatile building block for synthetic chemistry. Researchers have leveraged these features to design derivatives with enhanced pharmacological properties.

The synthesis of Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a precursor for drug candidates targeting neurological disorders. Piperidine derivatives have shown promise in preclinical studies as modulators of serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The structural modifications present in Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate may confer improved selectivity and reduced side effects compared to existing treatments.

The pharmacokinetic profile of any potential drug candidate is equally important as its biochemical activity. Computational modeling and experimental techniques have been used to predict how this compound might behave within biological systems. These studies suggest that Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate exhibits favorable properties such as good solubility and metabolic stability, which are essential for its clinical development.

As research continues to uncover new therapeutic targets, compounds like Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yl}piperidine-1-carboxylate will play a crucial role in addressing unmet medical needs. The integration of innovative synthetic strategies with cutting-edge pharmacological assays will be key to translating these findings into effective treatments. The ongoing exploration of this molecule underscores the dynamic nature of pharmaceutical research and its potential to impact human health.

The future directions for this research include expanding the chemical space explored by synthesizing analogs with different substituents on the piperidine ring and side chains. Additionally, exploring its interactions with other biological targets may reveal novel mechanisms of action that could lead to breakthroughs in drug development. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential to realize these goals.

In conclusion, Tert-butyl 4-{1-hydroxy-4-[(2-methoxyethyl)amino]butan-2-yloxy)piperidinecarboxylate (CAS No. 2137794–43–3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents. As our understanding of disease mechanisms advances, compounds like this will continue to be at the forefront of drug discovery efforts aimed at improving patient outcomes.